Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate

• Molecular Formula: C23H27N3O3S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: tert-butyl 4-[(4-phenylbenzoyl)carbamothioyl]piperazine-1-carboxylate
• InChI: InChI=1S/C23H27N3O3S/c1-23(2,3)29-22(28)26-15-13-25(14-16-26)21(30)24-20(27)19-11-9-18(10-12-19)17-7-5-4-6-8-17/h4-12H,13-16H2,1-3H3,(H,24,27,30)
• InChI Key: WOOVQAYAQTYFQU-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=S)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3

Description

Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate, also known as BCTP, is a compound that has gained attention in the scientific community due to its potential applications in various fields. BCTP is a selective antagonist for the metabotropic glutamate receptor subtype 1 (mGluR1), which is a G protein-coupled receptor that is involved in various physiological processes, including synaptic plasticity, learning, and memory.

Mechanism of Action

Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate acts as a selective antagonist for mGluR1, which is a G protein-coupled receptor that is involved in various physiological processes, including synaptic plasticity, learning, and memory. Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate binds to the allosteric site of mGluR1, which prevents the receptor from activating downstream signaling pathways. This results in a decrease in the release of glutamate, which is a neurotransmitter that is involved in various physiological processes, including synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has been shown to have various biochemical and physiological effects, including the modulation of synaptic plasticity, learning, and memory. Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has been shown to decrease the release of glutamate, which is a neurotransmitter that is involved in various physiological processes, including synaptic plasticity, learning, and memory. Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has also been shown to modulate the release of dopamine, which is a neurotransmitter that is involved in various physiological processes, including reward, motivation, and addiction.

Advantages and Limitations for Lab Experiments

Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has several advantages and limitations for lab experiments. One advantage is that it is a highly selective antagonist for mGluR1, which makes it suitable for studying the role of mGluR1 in various physiological processes. Another advantage is that it can be synthesized in large quantities with high purity, which makes it suitable for use in various scientific research applications. One limitation is that its effects on other mGluR subtypes are not well characterized, which makes it difficult to study the role of mGluRs in various physiological processes.

Future Directions

There are several future directions for Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate research. One direction is to study its effects on other mGluR subtypes and their role in various physiological processes. Another direction is to develop novel therapeutics that target mGluRs for the treatment of neurological disorders. Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has shown promise as a potential therapeutic for Parkinson's disease, Alzheimer's disease, and schizophrenia. Further research is needed to determine its efficacy and safety in humans. Additionally, Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate can be used as a tool to study the role of mGluRs in pain perception, addiction, and anxiety. Further research is needed to fully understand the role of mGluRs in these processes.
Conclusion:
In conclusion, Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate is a selective antagonist for mGluR1 that has potential applications in various scientific research fields. Its synthesis method has been optimized to produce large quantities of Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate with high purity, making it suitable for use in various scientific research applications. Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has been shown to modulate various physiological processes, including synaptic plasticity, learning, and memory. Its advantages and limitations for lab experiments have been discussed, as well as its future directions for research. Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has shown promise as a potential therapeutic for neurological disorders, and further research is needed to fully understand its mechanism of action and efficacy in humans.

Synthesis Methods

Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate can be synthesized by reacting tert-butyl 4-aminopiperidine-1-carboxylate with biphenyl-4-carbonyl isothiocyanate in the presence of a base. The reaction yields Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate as a white solid with a purity of over 95%. The synthesis method has been optimized to produce large quantities of Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate with high purity, making it suitable for use in various scientific research applications.

Scientific Research Applications

Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has been used in various scientific research applications, including studies on the role of mGluR1 in synaptic plasticity, learning, and memory, as well as in the development of novel therapeutics for neurological disorders. Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has been shown to selectively block the activity of mGluR1, which has been implicated in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and schizophrenia. Tert-butyl 4-[(biphenyl-4-ylcarbonyl)carbamothioyl]piperazine-1-carboxylate has also been used to study the role of mGluR1 in pain perception, addiction, and anxiety.